Cas no 2002694-72-4 ({1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine
• CAS No: 2002694-72-4
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5807017
• PubChem ID: 165507266
• Update Time: 2025-10-28

{1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine
• 2002694-72-4
• {1-[(1-methylcyclohexyl)methyl]azetidin-2-yl}methanamine
• EN300-1280891

• Inchi： 1S/C12H24N2/c1-12(6-3-2-4-7-12)10-14-8-5-11(14)9-13/h11H,2-10,13H2,1H3
• InChI Key： YHPSBPVCOQNRAU-UHFFFAOYSA-N
• SMILES： N1(CCC1CN)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine (CAS No. 2002694-72-4)

{1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine (CAS No. 2002694-72-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural properties. This compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is known for its conformational rigidity and potential bioactivity. The presence of a methylcyclohexyl group further enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

One of the most frequently searched questions about {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine is its potential role in central nervous system (CNS) drug development. Researchers are particularly interested in how the azetidine scaffold interacts with neurotransmitter receptors, which could lead to breakthroughs in treating neurological disorders. Additionally, the compound's lipophilic nature makes it a subject of study for improving drug delivery systems, a hot topic in modern pharmacology.

The synthesis of {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine involves multi-step organic reactions, including ring formation and amine functionalization. Its CAS No. 2002694-72-4 is often used in patent literature and academic papers to identify this compound, highlighting its importance in intellectual property and research. The compound's stability under various conditions is another area of interest, as it impacts its shelf life and applicability in industrial settings.

In the context of green chemistry, {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine has been explored for its potential to reduce waste in synthetic processes. This aligns with the growing demand for sustainable chemical practices, a trending topic in both academic and industrial circles. The compound's versatility also extends to catalysis, where it serves as a ligand or intermediate in asymmetric synthesis, a field that has seen exponential growth in recent years.

Another key area of interest is the compound's spectroscopic properties. Researchers frequently search for data on its NMR and mass spectrometry profiles, which are crucial for quality control and structural elucidation. The methylcyclohexyl moiety contributes to distinct peaks in these analyses, aiding in its identification and purity assessment. This information is vital for laboratories and manufacturers working with this compound.

Market trends indicate a rising demand for azetidine derivatives, including {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine, due to their expanding applications in medicinal chemistry and material science. The compound's unique combination of a rigid azetidine ring and a flexible cyclohexyl group offers a balance of stability and reactivity, making it valuable for designing novel polymers and bioactive molecules. This dual functionality is a recurring theme in recent scientific literature.

For those interested in computational chemistry, {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine presents an intriguing case study. Molecular docking simulations and density functional theory (DFT) calculations are often performed to predict its interactions with biological targets or other chemicals. These computational approaches are increasingly popular, as they reduce the need for extensive experimental trials and align with the push for cost-effective research.

In summary, {1-(1-methylcyclohexyl)methylazetidin-2-yl}methanamine (CAS No. 2002694-72-4) is a compound of significant scientific and industrial relevance. Its structural features, such as the azetidine ring and methylcyclohexyl group, contribute to its diverse applications in drug development, catalysis, and material science. As research continues to uncover new uses for this molecule, its importance in both academic and commercial sectors is expected to grow, making it a key player in the future of chemical innovation.